Cas no 1807221-41-5 (Methyl 6-chloromethyl-2-cyano-3-methoxybenzoate)

• Product Name: Methyl 6-chloromethyl-2-cyano-3-methoxybenzoate
• CAS No: 1807221-41-5
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4953601
• Update Time: 2025-05-20

Methyl 6-chloromethyl-2-cyano-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloromethyl-2-cyano-3-methoxybenzoate

• Inchi： 1S/C11H10ClNO3/c1-15-9-4-3-7(5-12)10(8(9)6-13)11(14)16-2/h3-4H,5H2,1-2H3
• InChI Key： JRJLQDDSKQACBD-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C#N)C=1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3

Additional information on Methyl 6-chloromethyl-2-cyano-3-methoxybenzoate

Comprehensive Overview of Methyl 6-chloromethyl-2-cyano-3-methoxybenzoate (CAS No. 1807221-41-5)

Methyl 6-chloromethyl-2-cyano-3-methoxybenzoate (CAS No. 1807221-41-5) is a specialized organic compound widely utilized in pharmaceutical intermediates and agrochemical synthesis. Its unique molecular structure, featuring a chloromethyl group, cyano functionality, and methoxybenzoate ester, makes it a versatile building block for researchers. The compound's CAS number 1807221-41-5 ensures precise identification in global chemical databases, addressing growing concerns about traceability in supply chains.

Recent trends in green chemistry have heightened interest in derivatives like Methyl 6-chloromethyl-2-cyano-3-methoxybenzoate, particularly for their potential in sustainable synthesis routes. Laboratories increasingly search for "eco-friendly cyanoester applications" and "chloromethyl group reactivity," reflecting demand for environmentally conscious methodologies. The compound's methoxybenzoate moiety also attracts attention in material science, where researchers explore "polymeric precursors with ester linkages" for biodegradable materials.

From a synthetic perspective, the 6-chloromethyl position offers exceptional reactivity for nucleophilic substitutions, while the 2-cyano group enables diverse transformations including reduction to primary amines or hydrolysis to carboxylic acids. This dual functionality explains why "multifunctional aromatic synthons" has become a trending search term among medicinal chemists. The compound's stability under ambient conditions makes it preferable to more sensitive intermediates, addressing common laboratory challenges documented in queries like "handling moisture-sensitive benzoate derivatives."

Analytical characterization of CAS 1807221-41-5 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The pharmaceutical industry particularly values its consistent purity profile, with quality control teams frequently searching for "HPLC methods for cyano-substituted benzoates." Recent publications have highlighted its role in constructing heterocyclic scaffolds, correlating with increased searches for "building blocks for kinase inhibitors" and "privileged structures in drug discovery."

In agrochemical applications, the chloromethyl-cyano combination shows promise for developing novel plant protection agents. This aligns with growing agricultural biotechnology investments and searches for "next-generation pesticide intermediates." The methoxybenzoate component contributes to favorable physicochemical properties, making formulations more compatible with modern "low-impact delivery systems" - another trending topic in formulation science.

Supply chain professionals emphasize the importance of proper storage conditions for Methyl 6-chloromethyl-2-cyano-3-methoxybenzoate, with "stability of functionalized benzoates" being a common query. Manufacturers recommend protection from prolonged light exposure and moisture, reflecting best practices for preserving reactive chloromethyl groups. The compound's shelf life considerations frequently appear in discussions about "inventory management for specialty chemicals."

Regulatory compliance remains crucial for users of CAS 1807221-41-5, with safety data sheets emphasizing standard laboratory precautions. This addresses frequent searches about "handling protocols for cyano-containing compounds" and "benzoate ester safety profiles." The compound's classification under various global chemical inventories ensures transparency for international transactions, responding to concerns about "cross-border chemical compliance" in research collaborations.

Future research directions may explore the catalytic potential of Methyl 6-chloromethyl-2-cyano-3-methoxybenzoate in asymmetric synthesis, building upon current interest in "chiral auxiliaries from aromatic systems." Its structural features position it as a candidate for developing "smart chemical sensors" - an emerging field with growing publication activity. The compound's versatility continues to inspire innovation across multiple scientific disciplines.